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Compound of Interest

3-Methyl-1H-indole-2-carboxylic
Compound Name: d
aci

Cat. No.: B084874

Essential Safety and Handling Guide for 3-Methyl-
1H-indole-2-carboxylic acid

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential safety protocols, personal
protective equipment (PPE) guidelines, and disposal procedures for 3-Methyl-1H-indole-2-
carboxylic acid to ensure a safe laboratory environment.

Chemical Identifier:

e Name: 3-Methyl-1H-indole-2-carboxylic acid
e Molecular Formula: C10HoaNO2[1]

e CAS Number: 10590-73-5[1]

Hazard Summary:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-Methyl-1H-indole-2-carboxylic acid is classified with the following hazards.[1][2]
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Hazard Class GHS Code Description
Acute toxicity, oral H302 Harmful if swallowed[1][2]
Skin corrosion/irritation H315 Causes skin irritation[1]

Serious eye damage/eye

L H319 Causes serious eye irritation[1]
irritation

Specific target organ toxicity, H335 May cause respiratory

single exposure irritation[1]

Signal Word: Warning[1][2]

Pictogram: GHS07[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety
when handling 3-Methyl-1H-indole-2-carboxylic acid. The following table summarizes the

recommended PPE.
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Protection Type Specification Rationale

) Protects against splashes and
] Chemical safety goggles or a ]
Eye Protection ) dust that can cause serious
face shield.[3] o
eye irritation.[1]

] Chemical-resistant gloves Prevents skin contact, which
Hand Protection o o
(e.g., nitrile).[4][5] can cause irritation.[1]

A standard laboratory coat. For
tasks with a higher risk of
Body Protection splashes, a chemically Minimizes skin exposure.
resistant apron is
recommended.[3][5]

Use a NIOSH/MSHA-approved

) ) respirator or a dust mask (e.g., ] )
Respiratory Protection , _ which may cause respiratory
N95) in case of dust formation

Prevents inhalation of dust,

) o irritation.[1]
or inadequate ventilation.[3][4]

Operational and Disposal Plans

Engineering Controls:

o Always work in a well-ventilated area, preferably within a chemical fume hood, especially
when handling the solid to avoid dust generation.[3][4]

o Ensure that eyewash stations and safety showers are readily accessible.[6][7]
Step-by-Step Handling Protocol:

» Review Safety Data Sheet (SDS): Before starting any work, thoroughly read and understand
the SDS for 3-Methyl-1H-indole-2-carboxylic acid.[3]

o Don Appropriate PPE: Wear the recommended personal protective equipment as detailed in
the table above.

e Weighing: Handle the solid material carefully to minimize dust creation. Weigh the compound
in a contained space or an area with local exhaust ventilation.[3]
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» Solution Preparation: When dissolving, add the solid to the solvent slowly to prevent
splashing.[3]

» General Handling: Avoid direct contact with skin and eyes.[4] Do not eat, drink, or smoke in
the laboratory area where this chemical is handled.[4][8]

o Decontamination: After handling, wash hands and any exposed skin thoroughly.[6][7]
Immediately remove and launder any contaminated clothing before reuse.[4]

Storage:

» Store in a tightly closed container.[4][6]

o Keep in a dry, cool, and well-ventilated place away from heat and sources of ignition.[4][6]
o Store locked up.[4][6]

Disposal Plan:

o Dispose of waste, including empty containers, as hazardous waste in accordance with
institutional, local, state, and federal regulations.[4][6]

e This should be carried out by a licensed professional waste disposal service.[4]
o Ensure waste containers are properly labeled and kept tightly sealed when not in use.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 3-Methyl-1H-
indole-2-carboxylic acid in a laboratory setting.
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Caption: Workflow for the safe handling of 3-Methyl-1H-indole-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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